Cas no 113664-24-7 ([1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)-)

• Product Name: [1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)-
• CAS No: 113664-24-7
• MF: C₃₆H₂₄Br₄N₂
• MW: 804.205165863037
• CID: 4458891
• PubChem ID: 57702612
• Update Time: 2025-11-06

[1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)-
• N4,N4,N4',N4'-tetrakis(4-bromophenyl)-[1,1'-biphenyl]-4,4'-diamine
• [1,1'-Biphenyl]-4,4'-diamine, N4,N4,N4',N4'-tetrakis(4-bromophenyl)-
• SCHEMBL3794654
• YSZC3187
• G68394
• 4-[4-(4-bromo-N-(4-bromophenyl)anilino)phenyl]-N,N-bis(4-bromophenyl)aniline
• 113664-24-7

• Inchi： 1S/C36H24Br4N2/c37-27-5-17-33(18-6-27)41(34-19-7-28(38)8-20-34)31-13-1-25(2-14-31)26-3-15-32(16-4-26)42(35-21-9-29(39)10-22-35)36-23-11-30(40)12-24-36/h1-24H
• InChI Key： CRGHMHFRUWWRBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C1C=CC(=CC=1)Br)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC(=CC=1)Br)C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 803.86320g/mol
• Monoisotopic Mass: 799.86730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.6
• Topological Polar Surface Area: 6.5Ų

Additional information on [1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)-

Introduction to [1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)- (CAS No. 113664-24-7)

[1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)- is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 113664-24-7, is a key intermediate in the synthesis of various high-value molecules. Its unique structure, featuring a biphenyl core with multiple bromine substituents and amine functional groups, makes it a versatile building block for the development of novel therapeutic agents.

The< strong>[1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)- molecule exhibits remarkable chemical properties that are highly conducive to further functionalization. The presence of four bromine atoms at the para positions of the phenyl rings provides numerous opportunities for cross-coupling reactions, which are fundamental in modern drug discovery. These reactions include Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores and enhancing the compound's utility in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). [1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)- has emerged as a promising scaffold for designing such inhibitors due to its ability to engage in multiple binding interactions. Its biphenyl core can mimic hydrophobic pockets in protein binding sites, while the brominated phenyl rings facilitate additional interactions through halogen bonding or π-stacking effects. This dual functionality makes it an attractive candidate for developing drugs against complex diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases like cancer. The< strong>[1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)- scaffold has been employed to create molecules that selectively inhibit specific kinases by occupying their ATP-binding pockets. The bromine substituents allow for further derivatization to optimize potency and selectivity. For instance, recent studies have demonstrated the efficacy of derivatives of this compound in inhibiting tyrosine kinases associated with chronic myeloid leukemia (CML), highlighting its potential as a drug candidate.

The pharmaceutical industry has also explored the use of [1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)- in the development of antimicrobial agents. The structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Researchers have reported promising results using this scaffold to design novel antibiotics that exhibit activity against multidrug-resistant bacterial strains. This is particularly relevant in an era where antibiotic resistance poses a significant global health challenge.

Another area where this compound has shown promise is in materials science. The< strong>[1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)- structure can be incorporated into organic semiconductors and conductive polymers due to its conjugated system and ability to form stable aggregates. These materials have applications in flexible electronics, organic light-emitting diodes (OLEDs), and solar cells. The bromine atoms facilitate further functionalization through polymerization or cross-linking reactions, allowing for the tuning of electronic properties and device performance.

In summary, [1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetrakis(4-bromophenyl)- (CAS No. 113664-24-7) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for drug discovery and material innovation. As research continues to uncover new synthetic strategies and applications for this molecule, its importance in advancing scientific and technological progress is likely to grow even further.